Cas no 2847800-46-6 ((1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide)

• Product Name: (1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide
• CAS No: 2847800-46-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6627149
• PubChem ID: 86131923
• Update Time: 2026-03-12

(1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide
• N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide
• 2847800-46-6

• Inchi： 1S/C10H15NO/c1-11(2)10(12)9-6-7-3-4-8(9)5-7/h6-8H,3-5H2,1-2H3
• InChI Key： JIYWQSWOQMBMTR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2CCC1C2)N(C)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų

Additional information on (1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide

Comprehensive Overview of (1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide (CAS No. 2847800-46-6)

The compound (1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide, identified by its CAS number 2847800-46-6, is a specialized organic molecule with a unique bicyclic structure. This compound belongs to the class of bicyclo[2.2.1]heptene derivatives, which are widely studied for their stereochemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The dimethylcarboxamide functional group attached to the bicyclic framework enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for chiral building blocks like (1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide has surged due to their role in asymmetric synthesis. Researchers and industries are increasingly focusing on stereoselective reactions to produce enantiomerically pure compounds, which are critical for drug development. The bicyclo[2.2.1]heptene core of this molecule offers rigidity and conformational stability, making it an attractive scaffold for designing novel bioactive molecules.

The synthesis of CAS 2847800-46-6 typically involves Diels-Alder reactions or catalytic hydrogenation of precursor compounds. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to characterize its stereochemistry and confirm its structural integrity. These methodologies align with the growing trend of green chemistry, emphasizing efficiency and minimal environmental impact.

One of the most searched topics related to (1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide is its potential role in neurological research. The compound's structural similarity to certain neuroactive molecules has sparked interest in its possible applications for central nervous system (CNS) disorders. However, further studies are required to validate these hypotheses. Additionally, its use in catalysis and polymer chemistry is being investigated, particularly for creating high-performance materials with tailored properties.

From an industrial perspective, CAS 2847800-46-6 is often sourced from specialized chemical suppliers who adhere to stringent quality control standards. The compound's stability under various storage conditions and compatibility with common solvents make it a practical choice for laboratory and large-scale applications. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, derivatives of bicyclo[2.2.1]heptene are expected to gain further attention.

In conclusion, (1R,4S)-N,N-Dimethylbicyclo[2.2.1]hept-2-ene-2-carboxamide represents a versatile and scientifically significant compound with broad potential across multiple disciplines. Its stereochemical purity, synthetic accessibility, and functional adaptability position it as a key player in modern chemical research. Future advancements in computational chemistry and machine learning may further unlock its applications, driving innovation in drug discovery and material design.